1-tert-Butoxycarbonyl-4-methyl-5-amino-7-fluorobenzimidazole

• Molecular Formula: C13H16FN3O2
• Molecular Weight: 265.28 g/mol
• IUPAC Name: tert-butyl 5-amino-7-fluoro-4-methylbenzimidazole-1-carboxylate
• InChI: InChI=1S/C13H16FN3O2/c1-7-9(15)5-8(14)11-10(7)16-6-17(11)12(18)19-13(2,3)4/h5-6H,15H2,1-4H3
• InChI Key: AXSUUMVSEFZHNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1N)F)N(C=N2)C(=O)OC(C)(C)C

Description

1-tert-Butoxycarbonyl-4-methyl-5-amino-7-fluorobenzimidazole is a useful research compound. Its molecular formula is C13H16FN3O2 and its molecular weight is 265.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-tert-butoxycarbonyl-7-fluoro-4-methyl-5-nitrobenzimidazole (0.776 g) in methanol (100 mL)/ethyl acetate (50 mL) is added palladium-on-carbon (10%, 0.1 g) and ammonium formate (0.663 g). The mixture is stirred at room temperature for 5 hours, then filtered on Celite, with methanol wash of the solids. The filtrate is rotary evaporated and the residue partitioned between water and ethyl acetate. The organic layer is dried over magnesium sulfate, filtered and rotary evaporated. The residue is purified by flash chromatography on silica gel, eluting with 25% ethyl acetate/hexane to afford 5-amino-1-tert-butoxycarbonyl-7-fluoro-4-methylbenzimidazole as a yellow oil.